Cas no 2171800-75-0 (9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane)

9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane structure
2171800-75-0 structure
Product Name:9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane
CAS No:2171800-75-0
MF:C13H21N3OS
MW:267.390341520309
CID:5817808
PubChem ID:165601363
Update Time:2025-10-22

9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane
    • 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane
    • 2171800-75-0
    • EN300-1639228
    • Inchi: 1S/C13H21N3OS/c1-4-9-15-16-11(18-9)10-13(17-6-5-14-10)7-12(2,3)8-13/h10,14H,4-8H2,1-3H3
    • InChI Key: KBEZDULKQBJSEV-UHFFFAOYSA-N
    • SMILES: S1C(CC)=NN=C1C1C2(CC(C)(C)C2)OCCN1

Computed Properties

  • Exact Mass: 267.14053348g/mol
  • Monoisotopic Mass: 267.14053348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.3Ų

9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane Pricemore >>

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Additional information on 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane

Recent Advances in the Study of 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 2171800-75-0)

The compound 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 2171800-75-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the spirocyclic and thiadiazole moieties of this compound as key structural elements contributing to its bioactivity. The spiro[3.5]nonane core, in particular, has been shown to enhance molecular rigidity and improve binding affinity to target proteins. Meanwhile, the 1,3,4-thiadiazol-2-yl group is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. These structural attributes make 2171800-75-0 a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2171800-75-0, optimizing reaction conditions to achieve higher yields and purity. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential formulation as a drug. Another recent publication in Bioorganic & Medicinal Chemistry Letters reported the compound's inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Further preclinical evaluations have demonstrated that 2171800-75-0 exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma half-life. These findings support its potential for further development as a therapeutic agent. Additionally, computational modeling studies have identified potential protein targets for this compound, opening new avenues for its application in targeted therapies.

Despite these promising results, challenges remain in the development of 2171800-75-0. For instance, its metabolic stability and potential off-target effects require further investigation. Ongoing research is focused on addressing these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 2171800-75-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising pharmacological properties, position it as a valuable candidate for further exploration. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing challenges.

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